Cas no 2870653-70-4 (1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester )

• Product Name: 1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester
• CAS No: 2870653-70-4
• MF: C₁₅H₁₆BrNO₄
• MW: 354.195843696594
• CID: 5563835
• Update Time: 2025-07-15

1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dimethylethyl) 6-bromo-4-carboxy-1H-indole-1-acetate (ACI)
• 1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C15H16BrNO4/c1-15(2,3)21-13(18)8-17-5-4-10-11(14(19)20)6-9(16)7-12(10)17/h4-7H,8H2,1-3H3,(H,19,20)
• InChI Key： CUKGMNHIXZKDCA-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CN(C=2C=C(Br)C=1)CC(OC(C)(C)C)=O)O

Additional information on 1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester

Comprehensive Overview of 1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester (CAS No. 2870653-70-4)

The compound 1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester (CAS No. 2870653-70-4) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 6-bromo substitution and a tert-butyl ester group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery and medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents.

In recent years, the demand for indole-based compounds has surged, driven by their versatility in organic synthesis and biochemical applications. The 6-bromo-4-carboxy moiety in this ester enhances its reactivity, enabling selective modifications for targeted drug design. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal side effects. Additionally, the tert-butyl ester group improves the compound's stability, a critical factor in prodrug development and formulation science.

The synthesis of 1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester involves multi-step organic reactions, including bromination and esterification. Its CAS No. 2870653-70-4 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. As AI-driven drug discovery gains traction, this compound's structural features are being explored in machine learning models to predict novel bioactive scaffolds. This intersection of computational chemistry and experimental validation underscores its modern relevance.

From an industrial perspective, the compound's agrochemical potential is noteworthy. Indole derivatives are known to influence plant growth and pest resistance, making this ester a candidate for sustainable agriculture solutions. With growing emphasis on green chemistry, researchers are optimizing its synthesis to reduce waste and energy consumption. This resonates with the broader push for environmentally friendly chemical processes, a topic frequently searched in academic and industrial forums.

Quality control of CAS No. 2870653-70-4 is paramount, with analytical techniques like HPLC and NMR ensuring purity and consistency. These methods align with Good Manufacturing Practices (GMP), a hot topic in pharmaceutical compliance. Furthermore, the compound's patent landscape is evolving, with several applications pending for its use in therapeutic formulations. Intellectual property trends indicate rising interest in indole-ester hybrids, reflecting their commercial viability.

In conclusion, 1H-Indole-1-acetic acid, 6-bromo-4-carboxy-, 1-(1,1-dimethylethyl) ester represents a convergence of scientific innovation and industrial application. Its role in advancing drug development and agrochemical research positions it as a compound of enduring significance. As biotechnology and material science continue to intersect, this ester's utility is likely to expand, addressing pressing challenges in human health and environmental sustainability.